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Compound of Interest

Compound Name: Palmatine chloride hydrate

CAS No.: 207605-36-5

Cat. No.: B600634 Get Quote

Abstract & Scope
Palmatine chloride hydrate (CAS: 10605-02-4 / 171869-95-7) is a protoberberine isoquinoline

alkaloid exhibiting significant pharmacological potential, including AMPK activation, IDO-1

inhibition, and neuroprotection via the Nrf2 pathway. However, its use in cellular assays is

frequently compromised by two critical variables: variable hydration states and hygroscopicity-

induced precipitation in Dimethyl Sulfoxide (DMSO).

This guide provides a standardized, error-proof protocol for preparing high-viability stock

solutions. It moves beyond simple "weigh-and-shoot" methods to incorporate stoichiometric

corrections for hydration and thermodynamic best practices for solubility maintenance.

Pre-Formulation Intelligence
Before uncapping the reagent, understand the physicochemical constraints. Palmatine chloride

is moderately soluble in DMSO but sensitive to moisture. "Wet" DMSO (DMSO that has

absorbed atmospheric water) will significantly lower the solubility limit, leading to "crashing out"

upon freezing or dilution.
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Parameter Specification Critical Note

Molecular Weight (Anhydrous) 387.86 g/mol
Use this for Molarity

calculations.[1]

Molecular Weight (Hydrate) Variable (~405 - 424 g/mol )

Check Certificate of Analysis

(CoA) for specific batch water

content.

Solubility in DMSO ~10–30 mg/mL
Requires vigorous

vortexing/sonication.

Solubility in Water ~5 mg/mL
Poor. Avoid aqueous dilution

until final assay step.

Appearance
Yellow/Orange crystalline

powder
Light sensitive.[2]

Hygroscopicity High
Absorbs moisture rapidly. Keep

desiccated.

Critical Calculation: The "Hydrate Correction"
The #1 source of experimental error with Palmatine is treating the weighed mass as 100%

active compound. The "hydrate" designation means water molecules are trapped in the crystal

lattice. You must correct for this to achieve accurate Molarity (

).

The Formula
If your CoA provides a specific "Hydrate MW" instead of water content %:

Example Calculation
Target: 10 mL of 10 mM Stock.

Batch Data: CoA states MW is 387.86 (anhydrous), but water content is 8% (

). Purity is 99.5% (
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).

Target Mass (Active):

(38.79 mg).

Adjusted Weighing Mass:

Technical Insight: Failing to apply this correction results in a solution that is ~8-10% less

concentrated than calculated, skewing

data.

Protocol: Step-by-Step Preparation
Safety: Palmatine is bioactive.[3][4][5][6] DMSO penetrates skin and carries solutes into the

bloodstream. Double nitrile gloves and a fume hood are mandatory.

Reagents & Equipment
Palmatine Chloride Hydrate (Store at 4°C or -20°C, desiccated).

Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%, stored over molecular sieves if

possible).

Amber glass vials (Borosilicate).

Ultrasonic bath.
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Figure 1: Standardized workflow for Palmatine stock preparation ensuring complete dissolution

before final volume adjustment.

Detailed Steps
Equilibration: Allow the Palmatine vial and DMSO to reach room temperature (20-25°C)

before opening. This prevents atmospheric condensation from entering the cold hygroscopic

powder.

Weighing: Weigh the calculated Adjusted Mass (from Section 3) directly into a sterile amber

glass vial.

Why Amber? Isoquinoline alkaloids can undergo photo-isomerization or degradation under

intense light.

Primary Dissolution (The 80% Rule): Add only 80% of the calculated DMSO volume.

Reasoning: The powder has displacement volume. Adding 100% solvent immediately will

result in a final concentration slightly lower than target.

Agitation:

Vortex vigorously for 30 seconds.

Sonication: Sonicate in a water bath for 5–10 minutes. Monitor temperature; if the bath

exceeds 40°C, pause and add ice. Heat promotes degradation.

Inspection: Hold the vial up to a light source. The solution must be a clear, bright

yellow/orange liquid with zero particulate matter.

Quantity Sufficient (QS): Add the remaining DMSO to reach the exact target volume. Invert 5

times to mix.

Sterilization (Optional but Recommended): If using for cell culture, filter through a 0.22 µm

PTFE or Nylon syringe filter.

Warning: Do NOT use Cellulose Acetate (DMSO dissolves it).
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Storage & Stability Management[7][8][9]
Short Term (Days): 4°C in the dark. Ensure the cap is tight to prevent DMSO hygroscopicity.

Long Term (Months): -20°C or -80°C.

Freeze/Thaw: Palmatine stocks are susceptible to precipitation upon repeated freeze-thaw

cycles.

Best Practice: Aliquot into single-use volumes (e.g., 50 µL) immediately after preparation.

Precipitation Check: Upon thawing, if a precipitate is visible, warm to 37°C and vortex. If it

does not redissolve, discard the aliquot. The concentration is no longer defined.[7]

Biological Context: Mechanism of Action[3][4][11]
Understanding the downstream pathway helps in designing the correct dosing regimen.

Palmatine is a multi-target agent, primarily acting as an anti-inflammatory and metabolic

regulator.[8]
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Figure 2: Primary signaling cascades modulated by Palmatine. The compound inhibits

oxidative stress and inflammation via AMPK/Nrf2 activation while suppressing NF-κB.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717720200000007504084876823870095/P0245_MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12331620/
https://www.benchchem.com/product/b600634?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem.Palmatine Chloride Compound Summary. National Library of Medicine.

Tarabisz, N. et al. (2021). Palmatine, a Bioactive Protoberberine Alkaloid Isolated from

Berberis cretica, Inhibits the Growth of Human Estrogen Receptor-Positive Breast Cancer

Cells. Molecules.

Kim, Y. et al. (2014). Palmatine Protects against Cerebral Ischemia/Reperfusion Injury by

Activation of the AMPK/Nrf2 Pathway.[9] Oxidative Medicine and Cellular Longevity. (Note:

Contextual link for AMPK pathway mechanism).

Cayman Chemical.Palmatine (chloride) Product Information & Solubility Data.

MedChemExpress.Palmatine Chloride: IDO-1 Inhibitor and Solubility Protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Precision Preparation of Palmatine
Chloride Hydrate Stock Solutions in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600634#preparing-palmatine-chloride-hydrate-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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